5-Methylidene-1-phenylimidazolidine-2,4-dione

• CAS RN: 57647-64-0
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 5-methylidene-1-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C10H8N2O2/c1-7-9(13)11-10(14)12(7)8-5-3-2-4-6-8/h2-6H,1H2,(H,11,13,14)
• InChI Key: PTCWQTLVYSHKGH-UHFFFAOYSA-N
• Canonical SMILES: C=C1C(=O)NC(=O)N1C2=CC=CC=C2

Description

5-Methylidene-1-phenylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.0 g of the N-phenyl-N'-(2,3-dibromopropionyl)-urea prepared in accordance with Example 1(b) are suspended in 200 ml of tert.-butanol, 23 g of potassium tert.-butylate (90%) are introduced into the resulting suspension and the mixture is heated under reflux for 1 hour. The solvent is then distilled off under normal pressure and the residue is heated in vacuo for 20 minutes to 120° C. The white crystalline powder obtained is dissolved in 400 ml of water at 60° C. and the solution is filtered and adjusted to pH 1 with dilute hydrochloric acid. The precipitated imidazolidine derivative is filtered off, washed and dried. Yield: 9.0g m.p: 168° - 170° C. (from methanol)